Cas no 1355730-03-8 (Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate
• CAS No: 1355730-03-8
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4849630
• Update Time: 2025-05-21

Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-14-5-3-6(9(13)15-2)7(8(10)11)12-4-5/h3-4,8H,1-2H3
• InChI Key： LEGXWKCPNDRHJB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1355730-03-8)

Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1355730-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and methoxy functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring compounds like Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate for their potential in developing novel therapeutics targeting inflammatory diseases and central nervous system (CNS) disorders. The difluoromethyl group is particularly noteworthy, as it often improves lipophilicity and membrane permeability, critical factors in drug design.

From an agrochemical perspective, this compound is studied for its role in creating next-generation pesticides. The methoxy pyridine moiety is known to interact with specific enzyme systems in pests, offering a mechanism for targeted action. With the global push toward sustainable agriculture, Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate is being evaluated for its environmental footprint and efficacy in integrated pest management (IPM) systems.

The synthesis of CAS No. 1355730-03-8 typically involves multi-step organic reactions, including esterification and fluorination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being adopted to improve yield and reduce waste, aligning with green chemistry principles. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring the compound meets the stringent purity standards required for research and industrial use.

One of the trending topics in the scientific community is the application of AI-driven drug discovery. Compounds like Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate are being screened virtually using machine learning algorithms to predict their biological activity and optimize molecular properties. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional trial-and-error methods.

Another area of interest is the compound’s potential in catalysis. Researchers are investigating its role as a ligand or precursor in catalytic systems, particularly in cross-coupling reactions widely used in medicinal chemistry. The pyridine ring in the structure provides a stable coordination site for transition metals, making it a versatile building block in homogeneous catalysis.

For those sourcing Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate, it is crucial to partner with reputable suppliers who adhere to Good Manufacturing Practices (GMP). The compound’s stability under various storage conditions, solubility profiles, and compatibility with other reagents are practical considerations for laboratories and production facilities. Additionally, regulatory compliance, such as REACH and FDA guidelines, must be verified to ensure seamless integration into global supply chains.

In summary, Methyl 2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1355730-03-8) represents a cutting-edge compound with multifaceted applications. Its relevance in pharmaceutical innovation, agrochemical development, and catalytic chemistry positions it as a key player in modern scientific advancements. As research continues to uncover its full potential, this compound is poised to contribute significantly to solving some of the most pressing challenges in health and sustainability.